Cas no 792953-03-8 (5-amino-1-(2-ethylphenyl)-1H-pyrazole-4-carbonitrile)

5-amino-1-(2-ethylphenyl)-1H-pyrazole-4-carbonitrile structure
792953-03-8 structure
Product Name:5-amino-1-(2-ethylphenyl)-1H-pyrazole-4-carbonitrile
CAS No:792953-03-8
MF:C12H12N4
MW:212.25048160553
MDL:MFCD11936681
CID:556117
PubChem ID:12150558
Update Time:2025-04-19

5-amino-1-(2-ethylphenyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carbonitrile,5-amino-1-(2-ethylphenyl)-
    • 5-Amino-1-(2-ethylphenyl)-1H-pyrazole-4-carbonitrile
    • 1H-Pyrazole-4-carbonitrile,5-amino-1-(2-ethylphenyl)-(9CI)
    • C12H12N4
    • EN300-298022
    • WUQJYFKHODJZKB-UHFFFAOYSA-N
    • 792953-03-8
    • SCHEMBL1456603
    • 5-AMINO-1-(2-ETHYLPHENYL)PYRAZOLE-4-CARBONITRILE
    • 5-amino-1-(2-ethylphenyl)-1H-pyrazole-4-carbonitrile
    • MDL： MFCD11936681
    • Inchi： 1S/C12H12N4/c1-2-9-5-3-4-6-11(9)16-12(14)10(7-13)8-15-16/h3-6,8H,2,14H2,1H3
    • InChI Key： WUQJYFKHODJZKB-UHFFFAOYSA-N
    • SMILES： N1(C(=C(C#N)C=N1)N)C1C=CC=CC=1CC

Computed Properties

  • Exact Mass: 212.106196400g/mol
  • Monoisotopic Mass: 212.106196400g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 67.6Ų

5-amino-1-(2-ethylphenyl)-1H-pyrazole-4-carbonitrile Pricemore >>

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Chemenu
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Enamine
EN300-298022-0.05g
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 792953-03-8 95.0%
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Enamine
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